4-Hydroxyantipyrine
Overview
Description
4-Hydroxyantipyrine is the major metabolite of Antipyrine . It is used as a biodistribution promoter and can increase the distribution of concentration ratio of Citicoline and Antipyrine in the brain . It is also used to study the relationships between the metabolism of antipyrine, hexobarbitone, and theophylline in humans .
Synthesis Analysis
4-Hydroxyantipyrine is formed during the oxidative deamination of aminopyrine . It is a metabolite of antipyrine .Molecular Structure Analysis
The molecular formula of 4-Hydroxyantipyrine is C11H12N2O2 . Its molecular weight is 204.23 .Chemical Reactions Analysis
4-Hydroxyantipyrine is used in a study on flow injection analysis system for the characterization of pharmaceutical compounds via combination of diode array UV, 1H NMR, FT-IR spectroscopy, and time-of-flight mass spectrometry .Physical And Chemical Properties Analysis
4-Hydroxyantipyrine is an off-white powder . Its melting point ranges from 184-186 °C .Scientific Research Applications
Metabolite of Antipyrine
4-Hydroxyantipyrine is a metabolite of antipyrine . It is formed during the oxidative deamination of aminopyrine . This makes it useful in studies related to the metabolism of antipyrine.
Pharmacokinetics Studies
4-Hydroxyantipyrine has been used to study the relationships between the metabolism of antipyrine, hexobarbitone, and theophylline in humans . This helps in understanding how these drugs are absorbed, distributed, metabolized, and excreted in the body.
Characterization of Pharmaceutical Compounds
It has been used in a study on flow injection analysis system for the characterization of pharmaceutical compounds . This involves the combination of diode array UV, 1H NMR, FT-IR spectroscopy, and time-of-flight mass spectrometry .
Biodistribution Promoter
4-Hydroxyantipyrine has been studied for its effects as a biodistribution promoter . The concomitant use of 4-Hydroxyantipyrine significantly increased the tissue-to-plasma concentration ratio (Kp) of citicoline in the brain and liver .
Impact on Pharmacokinetics of Other Drugs
The effects of 4-Hydroxyantipyrine on the pharmacokinetics of other drugs such as citicoline and thiopental sodium have been investigated . The concomitant use of 4-Hydroxyantipyrine increased the tissue-to-plasma concentration ratio (Kp) of these drugs in various organs .
Research on Drug Interactions
4-Hydroxyantipyrine is used in research on drug interactions, particularly in multiple-drug therapy . This helps in understanding how different drugs interact with each other when administered together.
Mechanism of Action
Target of Action
4-Hydroxyantipyrine is a major metabolite of antipyrine . Antipyrine is known to act primarily in the central nervous system (CNS), increasing the pain threshold by inhibiting both isoforms of cyclooxygenase, COX-1, COX-2, and COX-3 enzymes involved in prostaglandin (PG) synthesis . Therefore, it’s reasonable to infer that 4-Hydroxyantipyrine may have similar targets.
Mode of Action
Given its relationship to antipyrine, it’s plausible that 4-hydroxyantipyrine may also interact with cyclooxygenase enzymes, inhibiting prostaglandin synthesis and thereby increasing the pain threshold .
Biochemical Pathways
4-Hydroxyantipyrine is formed during the oxidative deamination of aminopyrine . This suggests that it is involved in the metabolism of antipyrine, which is often used in testing the effects of other drugs or diseases on drug-metabolizing enzymes in the liver .
Pharmacokinetics
Studies have shown that 4-hydroxyantipyrine can affect the pharmacokinetics of antipyrine . For instance, the plasma elimination of intravenously administered antipyrine was significantly decelerated under a steady-state concentration of 4-Hydroxyantipyrine .
Result of Action
It has been used to study the relationships between the metabolism of antipyrine, hexobarbitone, and theophylline in man . It was also used in a study on flow injection analysis system for the characterization of pharmaceutical compounds .
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-1,5-dimethyl-2-phenylpyrazol-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c1-8-10(14)11(15)13(12(8)2)9-6-4-3-5-7-9/h3-7,14H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKVPTPMWXJSBTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70168242 |
Source
|
| Record name | 4-Hydroxyantipyrine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70168242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxyantipyrine | |
CAS RN |
1672-63-5 |
Source
|
| Record name | 4-Hydroxyantipyrine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001672635 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1672-63-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174055 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Hydroxyantipyrine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70168242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Hydroxyantipyrine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-HYDROXYANTIPYRINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DPZ41NV570 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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